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Compound of Interest

Compound Name: Nigakinone

Cat. No.: B1678869 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction
Nigakinone is a naturally occurring alkaloid found in plants such as Picrasma quassioides. It

has demonstrated significant anti-inflammatory properties, making it a compound of interest for

research in immunology and drug discovery.[1] One of its key mechanisms of action involves

the regulation of the Farnesoid X receptor (FXR) and the NOD-like receptor thermal protein

domain associated protein 3 (NLRP3) inflammasome signaling pathway.[2] Accurate and

reproducible in vitro studies require the correct preparation of Nigakinone stock solutions. This

document provides a detailed protocol for the preparation, storage, and use of Nigakinone
stock solutions in cell-based and biochemical assays.

Physicochemical Properties of Nigakinone
A summary of the key physicochemical properties of Nigakinone is provided in the table below.

This information is essential for accurate stock solution preparation.
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Property Value

CAS Number 18110-86-6

Molecular Formula C₁₅H₁₀N₂O₃

Molecular Weight 266.25 g/mol [3][4]

Appearance Light yellow to yellow solid[3]

Purity ≥98%

Solubility and Storage Recommendations
Proper solvent selection and storage are critical for maintaining the stability and activity of

Nigakinone.

Solvent Solubility Storage of Powder
Storage of Stock
Solution

Dimethyl Sulfoxide

(DMSO)

6.25 mg/mL (23.47

mM)

-20°C for 3 years or

4°C for 2 years

-80°C for 6 months or

-20°C for 1 month

Methanol Soluble

Note: To achieve the specified solubility in DMSO, ultrasonic agitation and warming to 60°C

may be necessary. It is highly recommended to use a fresh, unopened bottle of anhydrous

DMSO to avoid issues with hygroscopy, which can negatively impact solubility.

Experimental Protocols
Preparation of a 10 mM Nigakinone Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of Nigakinone in DMSO, a

common starting concentration for serial dilutions in in vitro assays.

Materials:
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Nigakinone powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Water bath (optional)

Sterile pipette tips

Procedure:

Calculation: To prepare a 10 mM stock solution, the required mass of Nigakinone is

calculated using the following formula: Mass (mg) = Desired Concentration (mM) x Volume

(mL) x Molecular Weight ( g/mol ) / 1000 For 1 mL of a 10 mM solution: Mass (mg) = 10 mM

x 1 mL x 266.25 g/mol / 1000 = 2.66 mg

Weighing: On a calibrated analytical balance, carefully weigh 2.66 mg of Nigakinone powder

and transfer it to a sterile amber microcentrifuge tube. Using an amber tube will protect the

compound from light.

Dissolution: a. Add 1 mL of anhydrous, sterile DMSO to the tube containing the Nigakinone
powder. b. Tightly cap the tube and vortex thoroughly for 2-3 minutes to facilitate dissolution.

c. If the compound does not fully dissolve, sonicate the solution for 5-10 minutes. d. If

necessary, gently warm the solution in a water bath at a temperature no higher than 60°C

until the solid is completely dissolved. Visually inspect the solution to ensure there are no

visible particles.

Aliquoting and Storage: a. To avoid repeated freeze-thaw cycles, which can degrade the

compound, dispense the stock solution into smaller, single-use aliquots (e.g., 10-20 µL) in

sterile, amber cryovials. b. Clearly label each aliquot with the compound name, concentration
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(10 mM), solvent (DMSO), and the date of preparation. c. Store the aliquots at -80°C for

long-term storage (up to 6 months) or at -20°C for shorter-term storage (up to 1 month).

Preparation of Working Solutions for Cell-Based Assays
This protocol outlines the dilution of the 10 mM DMSO stock solution into a cell culture medium

for treating cells. It is crucial to maintain a low final concentration of DMSO to avoid solvent-

induced cytotoxicity.

Materials:

10 mM Nigakinone stock solution in DMSO

Sterile cell culture medium appropriate for the cell line

Sterile microcentrifuge tubes for dilution

Sterile pipette tips

Procedure:

Thaw Stock Solution: Remove one aliquot of the 10 mM Nigakinone stock solution from the

freezer and allow it to thaw completely at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final concentrations for your experiment (e.g., 10 µM, 30 µM, 100 µM). It

is recommended to perform intermediate dilutions to ensure accuracy.

Example for preparing a 100 µM working solution:

Prepare an intermediate dilution by adding 10 µL of the 10 mM stock solution to 990 µL

of cell culture medium to obtain a 100 µM solution.

This intermediate solution can then be further diluted to achieve lower concentrations.

Vehicle Control: It is essential to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the highest concentration of
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Nigakinone used for treatment. Most cell lines can tolerate DMSO concentrations up to

0.5% (v/v) without significant cytotoxic effects.

Treatment of Cells: Add the prepared working solutions and the vehicle control to your cell

cultures and proceed with the planned in vitro assay.

Nigakinone Signaling Pathway
Nigakinone has been shown to exert its anti-inflammatory effects by modulating the

FXR/NLRP3 signaling pathway. The following diagram illustrates the general workflow for

preparing Nigakinone stock solutions.
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Caption: Experimental workflow for Nigakinone stock solution preparation.
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The diagram below illustrates the inhibitory effect of Nigakinone on the NLRP3 inflammasome

signaling pathway via the activation of FXR.

Nigakinone

FXR
(Farnesoid X Receptor)

Activates

NLRP3 Inflammasome
Assembly

Inhibits

PAMPs / DAMPs

NF-κB Activation

Pro-IL-1β / Pro-IL-18
Transcription

Priming

Caspase-1
Activation

Mature IL-1β / IL-18
(Inflammation)

Cleavage

Click to download full resolution via product page

Caption: Nigakinone's role in the FXR/NLRP3 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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